Cas no 615580-05-7 (2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)-)

• Product Name: 2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)-
• CAS No: 615580-05-7
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 4068971
• PubChem ID: 85875866
• Update Time: 2025-04-22

2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)-
• DTXSID401204461
• FXECLFLXQBMOTF-UHFFFAOYSA-N
• 615580-05-7
• 4-(Fluoromethyl)-6-(trifluoromethyl)-2-pyridinemethanol

• Inchi： 1S/C8H7F4NO/c9-3-5-1-6(4-14)13-7(2-5)8(10,11)12/h1-2,14H,3-4H2
• InChI Key： FXECLFLXQBMOTF-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(F)(F)F)N=C(CO)C=1

Computed Properties

• Exact Mass: 209.04637650Da
• Monoisotopic Mass: 209.04637650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų